Cas no 1021266-25-0 (ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate)

• Product Name: ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate
• CAS No: 1021266-25-0
• MF: C₁₅H₁₇N₃O₃S₂
• MW: 351.443780660629
• CID: 5989505
• PubChem ID: 44051534
• Update Time: 2025-05-20

ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate
• 1021266-25-0
• ethyl 2-[6-(thiophene-2-carbonylamino)pyridazin-3-yl]sulfanylbutanoate
• ethyl 2-((6-(thiophene-2-carboxamido)pyridazin-3-yl)thio)butanoate
• AKOS024501005
• VU0637726-1
• F5225-0655

• Inchi： 1S/C15H17N3O3S2/c1-3-10(15(20)21-4-2)23-13-8-7-12(17-18-13)16-14(19)11-6-5-9-22-11/h5-10H,3-4H2,1-2H3,(H,16,17,19)
• InChI Key： QTDAVJCWDADWQK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1=CC=CS1)=O)C(C(=O)OCC)CC

Computed Properties

• Exact Mass: 351.07113376g/mol
• Monoisotopic Mass: 351.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Additional information on ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate

Comprehensive Analysis of Ethyl 2-{[6-(Thiophene-2-amido)Pyridazin-3-yl]Sulfanyl}Butanoate (CAS 1021266-25-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate (CAS 1021266-25-0) has emerged as a compound of significant interest. This molecule, characterized by its unique thiophene and pyridazine backbone, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfanyl linker, which enhances molecular flexibility and binding affinity, making it a promising candidate for targeted therapies.

The structural complexity of ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate offers a versatile platform for synthetic modifications. Its butanoate ester group provides excellent solubility in organic solvents, facilitating its use in combinatorial chemistry. Recent studies highlight its role as a kinase inhibitor scaffold, aligning with the growing demand for precision medicine. With the rise of AI-driven drug design, this compound has been featured in computational studies predicting its interactions with protein targets, a hot topic in bioinformatics forums.

From an industrial perspective, CAS 1021266-25-0 is gaining traction due to its applicability in green chemistry initiatives. The thiophene-amido moiety is known for its biodegradability, addressing concerns about environmental persistence. As sustainability becomes a priority, this compound’s potential in catalysis and renewable energy applications is under exploration. Notably, its derivatives are being tested in photovoltaic materials, tapping into the booming solar energy sector.

Analytical challenges associated with ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate include its chromatographic separation due to polar functional groups. Advanced techniques like HPLC-MS are often employed for purity assessment. The compound’s stability under physiological conditions is another focal point, especially for researchers investigating its oral bioavailability—a frequent query in pharmacokinetics discussions.

In summary, ethyl 2-{[6-(thiophene-2-amido)pyridazin-3-yl]sulfanyl}butanoate exemplifies the intersection of innovation and practicality. Its multifaceted properties cater to diverse scientific inquiries, from medicinal chemistry to sustainable technology, ensuring its relevance in future breakthroughs. As high-throughput screening methods advance, this compound is poised to unlock new avenues in therapeutic development and beyond.